Cas no 130753-02-5 (5'-Thymidylic acid,3'-O-ethyl-, dipropyl ester (9CI))

5'-Thymidylic acid,3'-O-ethyl-, dipropyl ester (9CI) structure
130753-02-5 structure
Product Name:5'-Thymidylic acid,3'-O-ethyl-, dipropyl ester (9CI)
CAS No:130753-02-5
MF:C18H31N2O8P
MW:434.42110657692
CID:150407
PubChem ID:452561
Update Time:2025-04-19

5'-Thymidylic acid,3'-O-ethyl-, dipropyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • 5'-Thymidylic acid,3'-O-ethyl-, dipropyl ester (9CI)
    • [(2R,3S,5R)-3-ethoxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl dipropyl phosphate
    • 3'-O-ethylthymidine-5'-dipropyl phosphate
    • 5'-Thymidylic acid, 3'-O-ethyl-, dipropyl ester
    • DTXSID50156723
    • [(2R,3S,5R)-3-ethoxy-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methyl dipropyl phosphate
    • 5'-diPrPO4-3'-OEtT
    • 130753-02-5
    • Inchi: 1S/C18H31N2O8P/c1-5-8-25-29(23,26-9-6-2)27-12-15-14(24-7-3)10-16(28-15)20-11-13(4)17(21)19-18(20)22/h11,14-16H,5-10,12H2,1-4H3,(H,19,21,22)/t14-,15+,16+/m0/s1
    • InChI Key: APYDNNXEQSEVHZ-ARFHVFGLSA-N
    • SMILES: P(=O)(OCCC)(OCCC)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)OCC

Computed Properties

  • Exact Mass: 434.18193
  • Monoisotopic Mass: 434.18180295g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 12
  • Complexity: 644
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 113Ų

Experimental Properties

  • PSA: 112.63
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